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Compound of Interest

Compound Name: MIND4

Cat. No.: B15557495 Get Quote

Introduction

MIND4-17 is a potent activator of the Nuclear factor erythroid 2-related factor 2 (NRF2)

signaling pathway.[1][2] It functions as a covalent modifier of the Kelch-like ECH-associated

protein 1 (KEAP1), the primary negative regulator of NRF2.[1][2][3] By covalently modifying a

critical cysteine residue (C151) on KEAP1, MIND4-17 disrupts the KEAP1-NRF2 interaction.[1]

[2] This prevents the ubiquitination and subsequent degradation of NRF2, leading to its

stabilization, nuclear translocation, and the transcription of downstream antioxidant and

cytoprotective genes, such as heme oxygenase-1 (HO-1) and NAD(P)H quinone

oxidoreductase 1 (NQO1).[2][4] Due to its mechanism of action, MIND4-17 is a valuable tool for

studying cellular responses to oxidative stress and has therapeutic potential for conditions like

Huntington's disease and diabetic retinopathy.[1][2]

Proper preparation of MIND4-17 stock solutions is critical for ensuring experimental

reproducibility and obtaining accurate, reliable data. This document provides a detailed protocol

for the preparation, storage, and handling of MIND4-17 stock solutions for research use.

Data Presentation: Physicochemical Properties

A summary of the key quantitative data for MIND4-17 is presented in the table below for easy

reference.
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Property Value Source(s)

IUPAC Name

5-Nitro-2-{[5-

(phenoxymethyl)-4-phenyl-4H-

1,2,4-triazol-3-yl]thio}pyridine

[1]

CAS Number 345989-24-4 [1]

Molecular Formula C₂₀H₁₅N₅O₃S [1]

Molecular Weight 405.43 g/mol [1]

Appearance White to brown powder [1]

Purity ≥98% (HPLC) [1]

Solubility
DMSO: ≥2 mg/mL (with

warming)
[1]

Storage (Solid) 2-8°C [1]

Storage (Stock Solution) -20°C for long-term storage [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MIND4-17 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of MIND4-17 in

Dimethyl Sulfoxide (DMSO), the recommended solvent.

Materials:

MIND4-17 powder (CAS: 345989-24-4)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials
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Pipettors and sterile pipette tips

Vortex mixer

Water bath or heat block (optional, for gentle warming)

Procedure:

Pre-Calculation: Before weighing, calculate the required mass of MIND4-17 and volume of

DMSO. To prepare a 10 mM stock solution:

Formula: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Example for 1 mL of 10 mM stock:

Mass (mg) = 10 mM x 1 mL x 405.43 g/mol = 4.05 mg

Therefore, you will need to weigh 4.05 mg of MIND4-17 and dissolve it in 1 mL of DMSO.

Weighing: Carefully weigh the calculated amount of MIND4-17 powder using an analytical

balance. Tare the balance with a clean microcentrifuge tube or weigh boat before adding the

compound.

Solubilization:

Add the appropriate volume of high-purity DMSO to the tube containing the MIND4-17

powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid particles have dissolved. If needed, gentle

warming in a water bath (37°C) can be applied to aid solubilization, as noted in solubility

data.[1]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge

tubes.
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Labeling and Storage:

Clearly label each aliquot with the compound name ("MIND4-17"), concentration (10 mM),

solvent (DMSO), and the date of preparation.

For short-term storage (days to weeks), store aliquots at 2-8°C.[5]

For long-term storage (months to years), store aliquots at -20°C, protected from light.[5][6]

Safety Precautions:

MIND4-17 is classified as a warning-level chemical that may cause skin, eye, and respiratory

irritation.[1]

Always handle the compound and its solutions in a well-ventilated area or chemical fume

hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.
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Caption: Mechanism of MIND4-17-induced NRF2 pathway activation.
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Experimental Workflow: Stock Preparation to Cell-Based
Assay

Start

1. Weigh MIND4-17
(e.g., 4.05 mg)

2. Add appropriate volume
of DMSO (e.g., 1 mL)

3. Vortex to dissolve
(Warm to 37°C if needed)

Is solution clear?

No

4. Aliquot into
single-use tubes

Yes

5. Store at -20°C

6. Prepare working solution
in cell culture medium

7. Treat cells with MIND4-17
(e.g., 0.1-10 µM)

8. Analyze NRF2 activation
(e.g., Western Blot for HO-1)
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Caption: Workflow for preparing and using MIND4-17 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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